![molecular formula C13H15N3O3S B2836571 7-methyl-3-(pyrrolidin-1-ylcarbonyl)-1H-4,1,2-benzothiadiazine 4,4-dioxide CAS No. 1474055-38-3](/img/structure/B2836571.png)
7-methyl-3-(pyrrolidin-1-ylcarbonyl)-1H-4,1,2-benzothiadiazine 4,4-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-methyl-3-(pyrrolidin-1-ylcarbonyl)-1H-4,1,2-benzothiadiazine 4,4-dioxide, also known as PDBu, is a potent protein kinase C (PKC) activator. It has been widely used in scientific research to investigate the mechanism of action and biochemical and physiological effects of PKC activation.
Scientific Research Applications
Cardiovascular Effects
Research has shown that derivatives of benzothiadiazine exhibit significant cardiovascular effects, such as hypotensive activity. This activity has been particularly intense for certain compounds, which also produced an increase in differential pressure and, in some cases, was accompanied by pronounced bradycardia. The structure-activity relationships of these compounds suggest their potential application in developing cardiovascular drugs (Cameroni et al., 1978).
Kinetic Parameters of Chiral Derivatives
On-column stopped flow multidimensional HPLC and dynamic high-performance liquid chromatography were applied to investigate the influence of alkyl substituents on benzothiadiazine derivatives. These studies provided insights into the hydrolysis and enantiomerization rate constants of these compounds, indicating their stability and behavior under various conditions, which is crucial for their pharmacological applications (Carrozzo et al., 2009).
Potassium Channel Activation
Benzothiadiazine derivatives have been investigated for their ability to activate potassium channels, showing potent and selective inhibition of insulin release from rat pancreatic B-cells. This suggests their potential use in developing treatments for conditions related to insulin regulation (Boverie et al., 2005).
Phosphodiesterase Inhibition
A new family of benzyl derivatives of benzothiadiazine was synthesized, revealing the first heterocyclic family of compounds with phosphodiesterase 7 inhibitory properties. This discovery opens up new avenues for the treatment of T-cell-dependent disorders, highlighting the therapeutic potential of these compounds (Martínez et al., 2000).
Anti-HIV Activity
Derivatives of benzothiadiazine have been synthesized and tested as novel inhibitors of human immunodeficiency virus type 1 (HIV-1), with certain compounds showing promising anti-HIV-1 activity. This research suggests the potential use of these compounds in developing new treatments for HIV-1 (Di Santo et al., 1998).
properties
IUPAC Name |
(7-methyl-4,4-dioxo-1H-4λ6,1,2-benzothiadiazin-3-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S/c1-9-4-5-11-10(8-9)14-15-12(20(11,18)19)13(17)16-6-2-3-7-16/h4-5,8,14H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBGAJCNOBXOQEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)S(=O)(=O)C(=NN2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.